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Compound of Interest

Compound Name: Bis(4-octylphenyl)amine

Cat. No.: B085910

This guide provides critical safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, working with Bis(4-
octylphenyl)amine (CAS No. 101-67-7). The following procedures are designed to ensure
safe handling, storage, and disposal of this compound.

Chemical Identifier:

Name: Bis(4-octylphenyl)amine

Synonyms: 4,4'-Dioctyldiphenylamine, p,p'-Dioctyldiphenylamine[1][2][3]

Molecular Formula: C28H43N[4][5][6]

Molecular Weight: 393.65 g/mol [4]

Hazard Identification and Safety Precautions

Bis(4-octylphenyl)amine is an aromatic amine that poses several potential hazards.[4][7] It is
classified as causing skin irritation (GHS Category 2A) and potential eye damage.[4] It is also
recognized as being toxic to aquatic life with long-lasting effects.[2][5] To the best of current
knowledge, the full toxicological properties of this material have not been thoroughly
investigated.[5]

Primary Hazards:
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e May cause skin and eye irritation.[1][4]
» Toxic to aquatic life with long-lasting effects.[2][5]

 Inhalation of dust or aerosols may cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory to minimize exposure. The
following table summarizes the recommended PPE for various laboratory operations involving
Bis(4-octylphenyl)amine.
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Operational and Disposal Plans
Handling and Storage Procedures

« Handling: Avoid contact with skin, eyes, and clothing.[5] Handle in a well-ventilated place,

preferably within a chemical fume hood to prevent the formation of dust and aerosols.[2][4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2] Wash hands

thoroughly after handling.[5]
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o Storage: Store in a cool, well-ventilated area away from incompatible materials such as
strong oxidizing agents.[9][10] Keep containers tightly closed when not in use.[2][5]

Spill Response Protocol

o Evacuate: Immediately evacuate the affected area and alert colleagues.
» Control Ignition Sources: Remove all sources of ignition from the spill area.[1]

o Don PPE: Wear appropriate PPE, including respiratory protection, before re-entering the
area.[8]

o Containment (Solid Spill): Gently dampen the solid spill material with a solvent like acetone
to avoid raising dust and transfer the dampened material to a suitable container.[1]

o Containment (Liquid Spill): For solutions, absorb the spill with an inert, non-combustible
material such as sand, earth, or vermiculite.[11]

o Cleanup: Use absorbent paper dampened with acetone to pick up any remaining material.[1]
Place all contaminated materials, including absorbent pads and contaminated clothing, into a
sealed, vapor-tight plastic bag for disposal.[1]

o Decontamination: Wash all contaminated surfaces with acetone followed by a soap and
water solution.[1]

o Ventilate: Ventilate the area thoroughly.[5] Do not re-enter the contaminated area until a
safety officer has verified that it has been properly cleaned.[1]

Waste Disposal Plan

All waste containing Bis(4-octylphenyl)amine must be treated as hazardous waste.

» Collection: Collect waste material in closed, suitable, and properly labeled containers for
disposal.[5]

» Disposal Method: The recommended method of disposal is to dissolve or mix the material
with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner
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and scrubber.[5] Alternatively, disposal should be carried out by a licensed hazardous waste
facility.[4]

e Environmental Precautions: Do not allow the chemical to enter drains, soil, or surface water.
[5] Avoid release into the environment and collect any spillage.[2]

Experimental Workflow Visualization

The following diagram outlines the standard workflow for safely handling Bis(4-
octylphenyl)amine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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